1-[3-(pyrimidin-2-yloxy)pyrrolidin-1-yl]-2-(thiophen-3-yl)ethan-1-one

• IUPAC Name: 1-(3-pyrimidin-2-yloxypyrrolidin-1-yl)-2-thiophen-3-ylethanone
• InChI: InChI=1S/C14H15N3O2S/c18-13(8-11-3-7-20-10-11)17-6-2-12(9-17)19-14-15-4-1-5-16-14/h1,3-5,7,10,12H,2,6,8-9H2
• InChI Key: UCBFCSWSTQVWQW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CC=N2)C(=O)CC3=CSC=C3
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

The compound “1-[3-(pyrimidin-2-yloxy)pyrrolidin-1-yl]-2-(thiophen-3-yl)ethan-1-one” contains several functional groups including a pyrimidine ring, a pyrrolidine ring, and a thiophene ring. Pyrimidine is a basic aromatic ring structure found in many important biomolecules, including thiamine, uracil, thymine, cytosine, and azathioprine. Pyrrolidine is a five-membered nitrogen-containing heterocyclic ring that is widely used in medicinal chemistry. Thiophene is a five-membered aromatic ring with a sulfur atom. It is found in many important molecules, including pharmaceuticals and materials.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction, followed by the introduction of the pyrimidine and thiophene rings. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the three rings (pyrimidine, pyrrolidine, and thiophene) and the ethan-1-one group. The spatial arrangement of these groups could have a significant impact on the compound’s properties and biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the different functional groups present. For example, the pyrimidine ring might undergo substitution reactions, while the pyrrolidine ring might be involved in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the pyrimidine and thiophene rings might contribute to its aromaticity and potentially its planarity. The pyrrolidine ring might influence its solubility and stereochemistry.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. For example, if it were a drug, it might interact with a specific protein or enzyme in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses, for example in pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and mechanism of action in more detail.